Tert-butyl (morpholin-2-ylmethyl)carbamate
Overview
Description
Synthesis Analysis
The synthesis of tert-butyl (morpholin-2-ylmethyl)carbamate involves several steps, including acylation, nucleophilic substitution, and reduction. Zhao et al. (2017) established a rapid synthetic method for a similar compound, tert-butyl 5-amino-4 ((2-(dimethylamino) ethyl) (methyl) amino) -2methoxyphenyl) carbamate, which was synthesized from commercially available precursors with an overall yield of 81% (Zhao, Guo, Lan, & Xu, 2017). This method's efficiency underscores the feasibility of synthesizing complex carbamates with high yields.
Molecular Structure Analysis
The molecular structure of tert-butyl (morpholin-2-ylmethyl)carbamate and related compounds has been extensively studied, revealing intricate details about their conformations and interactions. Zhu et al. (2008) described the crystal structure of a related compound, highlighting the presence of intramolecular hydrogen bonding and the orientation of functional groups (Zhu, Cui, & Zhang, 2008). These structural insights are crucial for understanding the compound's reactivity and potential applications.
Chemical Reactions and Properties
Tert-butyl (morpholin-2-ylmethyl)carbamate undergoes various chemical reactions, demonstrating its versatility as a synthetic intermediate. The compound has been used in Diels-Alder reactions, demonstrating its role in forming complex cyclic structures (Padwa, Brodney, & Lynch, 2003). Additionally, its transformations under different conditions have been explored, such as the deprotection reactions using aqueous phosphoric acid, showcasing its stability and reactivity under mild conditions (Li et al., 2006).
Scientific Research Applications
Safety-Catch Nitrogen Protecting Group : Tert-butyl (morpholin-2-ylmethyl)carbamate has been studied for its role in amine protection, particularly as a novel safety-catch amine protection group. This protecting group has been shown to be relatively acid-stable and can be activated and cleaved under mild conditions, useful in selective removal processes (Surprenant & Lubell, 2006).
Synthesis of Morpholine Derivatives : Research has been conducted on the transformation of 1-tert-butyl-2-(allyloxymethyl)aziridine into various morpholine derivatives, demonstrating the versatility of tert-butyl carbamates in synthesizing complex organic structures (D’hooghe et al., 2006).
Inhibitor of p38alpha MAP Kinase : A study explored the structure-activity relationships of a compound containing a tert-butyl (morpholin-2-ylmethyl)carbamate group, revealing its potential as an inhibitor of p38alpha MAP kinase. This kinase is significant in the treatment of autoimmune diseases, highlighting the potential pharmaceutical applications of such compounds (Regan et al., 2003).
Deprotection in Organic Synthesis : Tert-butyl carbamates, including tert-butyl (morpholin-2-ylmethyl)carbamate, have been used in the deprotection of various organic compounds. Studies have shown that aqueous phosphoric acid is an effective reagent for this purpose, offering mild conditions and good selectivity (Li et al., 2006).
Formation of Complex Molecular Structures : Research has involved using tert-butyl carbamates in the formation of intricate molecular structures, such as hexahydroindolinones and cyclohexadienes. These studies demonstrate the utility of tert-butyl carbamates in complex organic syntheses and their potential applications in creating novel compounds with unique properties (Padwa et al., 2003; Komissarov et al., 1991).
Mechanism of Action
Safety and Hazards
This compound is classified as an irritant . Safety precautions include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), wearing protective gloves/protective clothing/eye protection/face protection (P280), and rinsing cautiously with water for several minutes in case of contact with eyes (P305+P351+P338) .
properties
IUPAC Name |
tert-butyl N-(morpholin-2-ylmethyl)carbamate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H20N2O3/c1-10(2,3)15-9(13)12-7-8-6-11-4-5-14-8/h8,11H,4-7H2,1-3H3,(H,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IYHJNCQAADULQE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NCC1CNCCO1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H20N2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20597886 |
Source
|
| Record name | tert-Butyl [(morpholin-2-yl)methyl]carbamate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20597886 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
216.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Tert-butyl (morpholin-2-ylmethyl)carbamate | |
CAS RN |
173341-02-1 |
Source
|
| Record name | tert-Butyl [(morpholin-2-yl)methyl]carbamate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20597886 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | tert-butyl N-(morpholin-2-ylmethyl)carbamate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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